4-(4-Benzyloxyphenyl)picolinic acid

• IUPAC Name: 4-(4-phenylmethoxyphenyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C19H15NO3/c21-19(22)18-12-16(10-11-20-18)15-6-8-17(9-7-15)23-13-14-4-2-1-3-5-14/h1-12H,13H2,(H,21,22)
• InChI Key: JVUOJHIPONSGNK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C3=CC(=NC=C3)C(=O)O
• Molecular Formula: C19H15NO3
• Molecular Weight: 305.3 g/mol
• CAS No.: 1261951-01-2

Description

4-(4-Benzyloxyphenyl)picolinic acid is a substituted picolinic acid derivative characterized by a pyridine ring (picolinic acid backbone) with a 4-benzyloxyphenyl group attached at the 4-position. This compound is structurally analogous to intermediates used in pharmaceutical synthesis, such as metallo-β-lactamase inhibitors and nonlinear optical materials .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-Benzyloxyphenyl)picolinic acid typically involves the reaction of picolinic acid with 4-benzyloxybenzyl chloride under basic conditions. The reaction proceeds through nucleophilic substitution, where the picolinic acid acts as a nucleophile, attacking the electrophilic carbon of the benzyloxybenzyl chloride. The reaction is usually carried out in an organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures .

Industrial Production Methods

Industrial production of 4-(4-Benzyloxyphenyl)picolinic acid may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often utilizing continuous flow reactors and automated systems to ensure consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

4-(4-Benzyloxyphenyl)picolinic acid can undergo various chemical reactions, including:

Oxidation: The benzyloxy group can be oxidized to form a corresponding benzoic acid derivative.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The benzyloxy group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C) or sodium borohydride (NaBH4) can be used.

Substitution: Nucleophiles such as amines, thiols, or alkoxides can be used under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the benzyloxy group would yield a benzoic acid derivative, while reduction of a nitro group would yield an amine .

Scientific Research Applications

4-(4-Benzyloxyphenyl)picolinic acid has several applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a ligand in coordination chemistry.

Biology: The compound can be used in studies involving enzyme inhibition and protein-ligand interactions.

Industry: It may be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(4-Benzyloxyphenyl)picolinic acid involves its interaction with molecular targets such as enzymes and receptors. The benzyloxyphenyl group can enhance binding affinity to certain proteins, while the picolinic acid moiety can chelate metal ions, influencing the activity of metalloenzymes . This dual functionality makes it a versatile compound in biochemical studies.

Comparison with Similar Compounds

Positional Isomers on the Pyridine Ring

• 5-(4-Benzyloxyphenyl)picolinic acid (CAS 1261991-96-1): Differs in the substitution position (5 vs. 4 on the pyridine ring). This minor structural variation can significantly alter electronic properties and binding affinity. For example, the 5-substituted isomer may exhibit distinct dipole moments and hydrogen-bonding capacities, affecting its interaction with biological targets .

Substituent Variations on the Phenyl Ring

• 4-(4-Hydroxyphenyl)-6-(phosphonomethyl)picolinic acid (18e): Replacing the benzyloxy group with a hydroxyl and phosphonomethyl group enhances metal-chelating capacity, making it a potent inhibitor of metallo-β-lactamases (IC50 = 0.8 µM). The hydroxyl group improves solubility but reduces lipophilicity .
• 4-(4-Aminophenoxy)picolinic acid (CAS 1012058-77-3): The aminophenoxy group introduces hydrogen-bond donors, favoring interactions with polar enzyme active sites. Its smaller molecular weight (238.22 g/mol) may enhance membrane permeability compared to the benzyloxy analog .
• 4-(2-Formylphenyl)picolinic acid : The ortho-formyl group creates steric hindrance and electronic effects, reducing its stability in aqueous environments. Its molecular weight (227.22 g/mol ) is lower, but the aldehyde moiety offers reactivity for further derivatization .

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Solubility (Predicted)	LogP (Estimated)
4-(4-Benzyloxyphenyl)picolinic acid*	C19H15NO3	~305.33	4-Benzyloxyphenyl	Low (lipophilic)	3.5–4.0
5-(4-Benzyloxyphenyl)picolinic acid	C19H15NO3	305.33	5-Benzyloxyphenyl	Moderate	3.2–3.7
4-(4-Hydroxyphenyl)-6-(phosphonomethyl)picolinic acid	C13H12NO6P	308.03	4-Hydroxyphenyl, phosphonomethyl	High (polar)	1.0–1.5
4-(4-Aminophenoxy)picolinic acid	C12H10N2O3	238.22	4-Aminophenoxy	Moderate	1.8–2.3

*Predicted values based on analogs.

Data Table: Key Comparative Metrics

Compound Name	CAS Number	Molecular Weight (g/mol)	Key Application	Yield (Synthesis)	Bioactivity (IC50/µM)
4-(4-Benzyloxyphenyl)picolinic acid*	N/A	~305.33	Pharmaceutical intermediate	~70% (estimated)	N/A
5-(4-Benzyloxyphenyl)picolinic acid	1261991-96-1	305.33	Research intermediate	N/A	N/A
4-(4-Hydroxyphenyl)-6-(phosphonomethyl)picolinic acid	N/A	308.03	Metallo-β-lactamase inhibition	82%	0.8
4-(4-Aminophenoxy)picolinic acid	1012058-77-3	238.22	API intermediate	N/A	N/A